Cas no 93981-09-0 (N-(2-Hydroxyethyl)anilinium hydrogen sulphate)
93981-09-0 structure
Product Name:N-(2-Hydroxyethyl)anilinium hydrogen sulphate
CAS No:93981-09-0
MF:C8H13NO5S
MW:235.257521390915
CID:810086
PubChem ID:16205913
Update Time:2025-04-19
N-(2-Hydroxyethyl)anilinium hydrogen sulphate Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Hydroxyethyl)anilinium hydrogen sulphate
- hydrogen sulfate,2-hydroxyethyl(phenyl)azanium
- 93981-09-0
- EINECS 301-091-2
-
- Inchi: 1S/C8H11NO.H2O4S/c10-7-6-9-8-4-2-1-3-5-8;1-5(2,3)4/h1-5,9-10H,6-7H2;(H2,1,2,3,4)
- InChI Key: NNKYSIRIWMMQFW-UHFFFAOYSA-N
- SMILES: S(=O)(=O)([O-])O.OCC[NH2+]C1C=CC=CC=1
Computed Properties
- Exact Mass: 235.051443
- Monoisotopic Mass: 235.051443
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 123
Experimental Properties
- Boiling Point: 506.4°Cat760mmHg
- Flash Point: 260°C
N-(2-Hydroxyethyl)anilinium hydrogen sulphate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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